Cas no 921513-57-7 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-5-ethylthiophene-2-sulfonamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-5-ethylthiophene-2-sulfonamide
• CAS No: 921513-57-7
• MF: C₁₈H₁₈ClN₃O₃S₂
• MW: 423.93682050705
• CID: 5811448
• PubChem ID: 18569819
• Update Time: 2025-10-28

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-5-ethylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, N-[2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-5-ethyl-
• AKOS024630343
• 921513-57-7
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-5-ethylthiophene-2-sulfonamide
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-5-ethylthiophene-2-sulfonamide
• F2237-0292
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-5-ethylthiophene-2-sulfonamide
• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-5-ethylthiophene-2-sulfonamide

• Inchi： 1S/C18H18ClN3O3S2/c1-2-15-7-10-18(26-15)27(24,25)20-11-12-22-17(23)9-8-16(21-22)13-3-5-14(19)6-4-13/h3-10,20H,2,11-12H2,1H3
• InChI Key： QPRCWNYKMWHAAF-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=C(Cl)C=C3)C=CC2=O)(=O)=O)SC(CC)=CC=1

Computed Properties

• Exact Mass: 423.0478115g/mol
• Monoisotopic Mass: 423.0478115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 593.7±60.0 °C(Predicted)
• pka: 10.67±0.50(Predicted)

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-5-ethylthiophene-2-sulfonamide

N-{2-[3-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-5-Ethylthiophene-2-Sulfonamide (CAS No. 921513-57-7)

N-{2-[3-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-5-Ethylthiophene-2-Sulfonamide, a compound with the CAS registry number 921513-57-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridazine ring fused with an oxo group and a sulfonamide moiety. The presence of these functional groups endows the molecule with diverse chemical properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in the development of bioactive agents and functional materials. The pyridazine ring, a six-membered aromatic structure with two nitrogen atoms, is known for its ability to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. The oxo group further enhances the molecule's reactivity and stability, making it suitable for use in complex chemical systems. Additionally, the sulfonamide moiety contributes to the compound's solubility and bioavailability, which are essential for pharmaceutical applications.

The synthesis of N-{2-[3-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-5-Ethylthiophene-2-Sulfonamide involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Ullmann coupling, Stille coupling, and HWE reaction to achieve high yields and purity. These methods have been optimized to ensure scalability, which is crucial for industrial production.

One of the most exciting developments involving this compound is its application in the field of drug delivery systems. The molecule's ability to act as a prodrug carrier has been explored in recent studies, where it has demonstrated enhanced targeting efficiency and reduced side effects compared to traditional drug delivery methods. Furthermore, its role as a biomimetic catalyst has been investigated, revealing its potential in accelerating complex chemical reactions under mild conditions.

The structural versatility of this compound also makes it an attractive candidate for use in nanotechnology. Its ability to self-assemble into ordered nanostructures has been leveraged in the development of novel materials for electronics and sensing applications. For instance, researchers have utilized this compound to create highly sensitive sensors capable of detecting trace amounts of environmental pollutants.

In terms of toxicity and biocompatibility, recent studies have shown that N-{2-[3-(4-Chlorophenyl)-6-Oxo-1,6-Dihydropyridazin-1-Yl]Ethyl}-5-Ethylthiophene-2-Sulfonamide exhibits low cytotoxicity and excellent biodegradability. These properties make it an ideal candidate for use in biomedical applications such as tissue engineering and regenerative medicine.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new avenues for its application in various industries. Collaborative efforts between academic institutions and industry leaders are likely to drive innovation in this field, leading to breakthroughs that could redefine current practices.